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Compound of Interest

Compound Name: Glyceryl trinonadecanoate

Cat. No.: B052907

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of
research integrity and environmental responsibility. For researchers, scientists, and drug
development professionals, adherence to proper disposal protocols for substances like
Glyceryl Trinonadecanoate (CAS No. 26536-13-0) is essential. While generally considered
non-hazardous, best practices dictate a cautious and informed approach to its disposal.

Glyceryl trinonadecanoate is a solid, combustible powder.[1] Personal protective equipment,
including eye shields, gloves, and a dust mask (such as a type N95), is recommended when
handling this chemical to prevent potential irritation.[1][2]

Step-by-Step Disposal Procedure

The recommended disposal procedure for glyceryl trinonadecanoate involves treating it as a
chemical waste product to be handled by a licensed disposal company. This ensures
compliance with regulations and minimizes environmental impact.

e Waste Characterization: Although some sources classify glyceryl trinonadecanoate as
non-hazardous, it is prudent to manage it as a chemical waste stream unless otherwise
specified by your institution's Environmental Health and Safety (EHS) department.[3]

e Containment:

o Collect waste glyceryl trinonadecanoate in a suitable, properly labeled, and closed
container to prevent dust formation.[2]
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o Ensure the container is compatible with the chemical and will not leak or rupture.

Labeling:

o Clearly label the waste container with the chemical name ("Glyceryl Trinonadecanoate")
and any other information required by your institution's waste management guidelines.

Storage:

o Store the sealed waste container in a designated satellite accumulation area for chemical
waste.

o Do not mix with other waste streams unless explicitly permitted by your EHS office.

Disposal Request:

o Arrange for pickup and disposal through your institution's EHS office or a licensed
professional waste disposal service.[2]

Environmental Protection:

o Under no circumstances should glyceryl trinonadecanoate be disposed of down the
drain or in regular trash receptacles handled by custodial staff.[2][4] This is to prevent its
entry into sewer systems and to adhere to standard laboratory waste protocols.[2]

Summary of Safety and Disposal Information

For quick reference, the following table summarizes the key safety and disposal parameters for
glyceryl trinonadecanoate.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b052907?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b052907?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b052907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Information

Source(s)

Chemical Name

Glyceryl Trinonadecanoate

[5]

CAS Number

26536-13-0

[1]14]

Physical Form

Solid, Powder

[1]

Primary Hazard

Combustible Solid

[1]

Personal Protective Equipment
(PPE)

Eyeshields, Gloves, N95 Dust
Mask

[1]2]

Primary Disposal Method

Licensed Professional Waste

Disposal Service

[2]

Environmental Precautions

Do not allow entry into drains

[2]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of glyceryl trinonadecanoate in a laboratory setting.
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Preparation & Handling

Glyceryl Trinonadecanoate Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Dust Mask)

Containmen & Labeling

Collect waste in a
compatible, sealed container

Do Not Dispose
Down Drain

Storage & vSegregation

Store in designated
Satellite Accumulation Area

'

Do not mix with
other waste streams

Label container with
'Glyceryl Trinonadecanoate'

Disposal &vFinal Steps

Contact Institutional EHS
or approved waste contractor

Disposal by Licensed Professional Service

Do Not Dispose in
Regular Trash

Click to download full resolution via product page

Disposal workflow for Glyceryl Trinonadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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